3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile

• Molecular Formula: C12H10N2O3
• Molecular Weight: 230.22 g/mol
• IUPAC Name: 3-cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile
• InChI: InChI=1S/C12H10N2O3/c13-7-11(12(15)9-1-2-9)8-3-5-10(6-4-8)14(16)17/h3-6,9,11H,1-2H2
• InChI Key: LKUCPBWARYUZOW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)C(C#N)C2=CC=C(C=C2)[N+](=O)[O-]

Description

3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile ( 2060026-88-0) is a chemical compound with the molecular formula C12H10N2O3 and a molecular weight of 230.22 . This nitrile-substituted propanedione derivative features a cyclopropyl ketone and a 4-nitrophenyl group, making it a valuable building block in organic synthesis and medicinal chemistry research. The strong electron-withdrawing nitrophenyl group suggests potential applications in the development of more complex molecular architectures, particularly in synthesizing heterocyclic compounds or as a precursor in the preparation of functionalized materials . Researchers can utilize this compound to explore structure-activity relationships in drug discovery, where the cyclopropyl group is often used to confer metabolic stability or conformational restraint. As a specialized synthetic intermediate, it is essential for researchers to handle this material with appropriate care. This product is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or personal use. For comprehensive handling and safety information, please consult the relevant Safety Data Sheet. The product typically requires cold-chain transportation to ensure stability .

Biological Activity

3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile is an organic compound characterized by its unique structural features, including a cyclopropyl group, a nitrophenyl moiety, and a nitrile functional group. Its molecular formula is $C_9H_6N_2O_3$ with a molecular weight of approximately 218.22 g/mol. This compound has garnered attention in recent years for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology.

Chemical Structure and Properties

The structural formula of 3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile is depicted as follows:

$$\text{Structure }\text{C}_9\text{H}_6\text{N}_2\text{O}_3$$

Key Features:

• Cyclopropyl Group: Contributes to the compound's reactivity and steric properties.
• Nitrophenyl Moiety: Imparts potential electrophilic characteristics, which may influence biological interactions.
• Nitrile Functional Group: Known for its ability to participate in various chemical reactions, enhancing the compound's versatility.

Biological Activity Overview

The biological activity of 3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile has been explored through various studies, focusing on its antimicrobial, anticancer, and anti-inflammatory properties.

Antimicrobial Activity

Research indicates that derivatives of compounds similar to 3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile exhibit significant antimicrobial activity. A comparative study on related compounds showed varying degrees of effectiveness against Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined as follows:

Compound Name	MIC (µg/mL)	Activity Level
3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile	250–500	Moderate to High
Control (no treatment)	>1000	No Activity
Similar Compound A	500–1000	Mild Activity
Similar Compound B	126–500	Moderate Activity

These findings suggest that the compound may be effective against certain bacterial strains, warranting further investigation into its mechanism of action.

Anticancer Potential

The compound's potential as an anticancer agent has also been studied. In vitro assays demonstrated that it could inhibit the proliferation of various cancer cell lines. For instance, studies have reported a significant reduction in cell viability at concentrations ranging from 10 to 50 µM, indicating promising anticancer properties.

Anti-inflammatory Effects

In addition to its antimicrobial and anticancer activities, preliminary studies suggest that 3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile may possess anti-inflammatory effects. Animal models treated with the compound showed reduced levels of pro-inflammatory cytokines, suggesting a possible therapeutic application in inflammatory diseases.

Case Studies

• Case Study on Antimicrobial Efficacy:
  A study evaluated the antimicrobial efficacy of several nitrophenyl derivatives, including 3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile. The results indicated that this compound exhibited superior activity against Staphylococcus aureus compared to other derivatives tested.
• Case Study on Anticancer Activity:
  In a recent investigation involving human breast cancer cell lines (MCF-7), the compound demonstrated a dose-dependent inhibition of cell growth, with IC50 values significantly lower than those observed for traditional chemotherapeutics.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Position and Electronic Effects

Para-Nitrophenyl vs. Ortho-Nitrophenyl Derivatives

• 3-Cyclopropyl-2-(2-nitrophenyl)-3-oxopropanenitrile (CAS 2059941-98-7, MW 230.22) differs only in the nitro group position (ortho vs. para).
• Reactivity of Nitro Groups: Evidence from 4-nitrophenyl boronic acid () shows that para-substituted nitro groups undergo clean conversion to 4-nitrophenol under oxidative conditions (rate constant 0.0586 s⁻¹ at pH ~11). This suggests that the para-nitro group in the target compound may enhance susceptibility to nucleophilic or oxidative transformations compared to ortho derivatives .

Fluorophenyl vs. Nitrophenyl Derivatives

• 3-Cyclopropyl-2-(3-fluorophenyl)-3-oxopropanenitrile (CAS 1094356-88-3, MW 203.22) replaces the nitro group with a fluorine atom. Fluorine’s electron-withdrawing nature may moderately activate the nitrile or ketone groups for reactions, though less strongly than the nitro group. This substitution could improve lipophilicity and bioavailability .

Functional Group Modifications

Agrochemical Derivatives

• 2-Cyclopropylcarbonyl-3-(2-methylsulfonyl-4-trifluoromethylphenyl)-3-oxopropanenitrile : A metabolite of the herbicide isoxaflutole (), this compound highlights the agricultural relevance of the 3-oxopropanenitrile scaffold. The trifluoromethyl and sulfonyl groups enhance herbicidal activity and environmental persistence, contrasting with the target compound’s simpler para-nitro substituent .
• (2RS)-3-Cyclopropyl-2-(2-(methylsulfonyl)-4-(trifluoromethyl)benzoyl)-3-oxopropanenitrile (): This compound’s regulatory status (UN3077) and ecological risk profile underscore how substituents like methylsulfonyl and trifluoromethyl increase environmental persistence and toxicity compared to nitro groups .

Physicochemical and Regulatory Profiles

Compound	Molecular Weight	Key Substituents	Applications/Notes
Target Compound	~230.22 (est.)	Cyclopropyl, para-nitro	Potential agrochemical/pharmaceutical
3-(4-Nitrophenyl)-3-oxopropanenitrile	~190.15 (est.)	None (simpler backbone)	Intermediate in pyrazole synthesis
Isoxaflutole Metabolite	~383.3 (est.)	Trifluoromethyl, methylsulfonyl	Herbicide (cereal grains)
3-Cyclopropyl-2-(3-fluorophenyl)-...	203.22	Fluorophenyl	Discontinued (commercial challenges)

Preparation Methods

Preparation Methods of 3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile

General Synthetic Strategy

The synthesis of 3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile typically involves three key components:

• Introduction of the cyclopropyl ketone moiety
• Attachment of the 4-nitrophenyl substituent
• Incorporation of the nitrile group at the 3-position

A common approach starts with the condensation of cyclopropyl ketone and 4-nitrobenzaldehyde, followed by cyanide incorporation either via nucleophilic substitution or dehydration reactions to form the β-ketonitrile structure.

Specific Synthetic Routes

Condensation of Cyclopropyl Ketone with 4-Nitrobenzaldehyde

• Reagents: Cyclopropyl ketone, 4-nitrobenzaldehyde
• Catalyst/Base: Typically a base such as triethylamine or sodium hydride
• Solvent: Common solvents include dichloromethane, tetrahydrofuran, or acetonitrile
• Conditions: Reaction temperature controlled between 0°C to room temperature to optimize yield and selectivity
• Mechanism: Aldol-type condensation to form an α,β-unsaturated ketone intermediate

Introduction of the Nitrile Group

• Methods:
  • Treatment of the intermediate with cyanide sources such as sodium cyanide or trimethylsilyl cyanide
  • Use of cyanating agents under nucleophilic substitution or dehydration conditions
• Reaction Conditions: Controlled temperature and pH to avoid side reactions and maximize purity
• Outcome: Formation of the β-ketonitrile structure with nitrile at the 3-position

Industrial and Laboratory Scale Synthesis

• Batch vs. Continuous Flow: Industrial synthesis may employ continuous flow reactors for better control and scalability.
• Purification: Chromatography and crystallization are standard for isolating high-purity product.
• Yield Optimization: Reaction parameters such as solvent choice, temperature, catalyst loading, and reaction time are optimized for maximum yield and purity.

Comparative Data Table of Preparation Parameters

Parameter	Description/Value	Notes
Starting Materials	Cyclopropyl ketone, 4-nitrobenzaldehyde	Commercially available
Catalyst/Base	Triethylamine, sodium hydride	Base catalysis for condensation
Solvents	Dichloromethane, tetrahydrofuran, acetonitrile	Solvent choice affects reaction rate and selectivity
Temperature Range	0°C to room temperature	Controlled to avoid side reactions
Cyanide Source	Sodium cyanide, trimethylsilyl cyanide	For nitrile group introduction
Reaction Time	2-6 hours	Depends on scale and conditions
Purification Methods	Chromatography, crystallization	To achieve >95% purity
Typical Yield	70-90%	Optimized conditions

Research Findings and Optimization Notes

• The reaction between cyclopropyl ketone and 4-nitrobenzaldehyde is sensitive to base strength and solvent polarity, which influence the formation of the intermediate and subsequent nitrile incorporation.
• Use of triethylamine in dichloromethane at 0–5°C has been shown to give high selectivity and yields in related nitrile syntheses, suggesting similar conditions are favorable here.
• Cyanation step requires careful handling due to toxicity of cyanide reagents; safer alternatives like trimethylsilyl cyanide are preferred in modern protocols.
• Purification by recrystallization from suitable solvents enhances product purity, critical for research and potential pharmaceutical applications.

Summary Table of Key Preparation Steps

Step	Reagents/Conditions	Outcome
1. Condensation	Cyclopropyl ketone + 4-nitrobenzaldehyde, base, DCM, 0-5°C	Formation of α,β-unsaturated ketone intermediate
2. Cyanation	Cyanide source (NaCN or TMSCN), controlled pH/temp	Introduction of nitrile group at β-position
3. Purification	Chromatography, crystallization	Isolation of pure 3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile